N-[5-(butanoylamino)-2-chlorophenyl]-3-methoxynaphthalene-2-carboxamide

• Molecular Formula: C22H21ClN2O3
• Molecular Weight: 396.9 g/mol
• IUPAC Name: N-[5-(butanoylamino)-2-chlorophenyl]-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C22H21ClN2O3/c1-3-6-21(26)24-16-9-10-18(23)19(13-16)25-22(27)17-11-14-7-4-5-8-15(14)12-20(17)28-2/h4-5,7-13H,3,6H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: OPRWOYAMSLAJSL-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C2=CC3=CC=CC=C3C=C2OC

Description

N-[5-(butanoylamino)-2-chlorophenyl]-3-methoxynaphthalene-2-carboxamide, commonly known as JNJ-10184584, is a small molecule drug that has been widely studied for its potential therapeutic applications. It was first synthesized by Janssen Pharmaceutica, a subsidiary of Johnson & Johnson, and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of JNJ-10184584 is not fully understood, but it is believed to work by inhibiting the activity of a protein called TRPV1. This protein is involved in the transmission of pain signals in the body, and its inhibition by JNJ-10184584 may help to reduce pain and inflammation.
Biochemical and physiological effects:
JNJ-10184584 has been shown to have a number of biochemical and physiological effects in various studies. It has been found to reduce the production of inflammatory cytokines, such as TNF-alpha and IL-6, and to inhibit the activation of immune cells. It has also been shown to reduce pain and inflammation in animal models of inflammatory bowel disease and rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of JNJ-10184584 for lab experiments is its specificity for TRPV1. This allows researchers to investigate the role of this protein in various disease processes and to develop new treatments that target this pathway. However, one limitation of JNJ-10184584 is its relatively short half-life, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for research on JNJ-10184584. One area of interest is its potential use in the treatment of chronic pain. It has also been investigated for its potential use in the treatment of cancer, as TRPV1 has been shown to be involved in the growth and survival of cancer cells. Additionally, further studies may be needed to better understand the mechanisms of action of JNJ-10184584 and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of JNJ-10184584 is a complex process that involves several steps. The starting material for the synthesis is 2-chloro-5-nitrobenzoic acid, which is then converted to the corresponding amide using butylamine. The resulting amide is then subjected to a series of reactions that ultimately lead to the formation of JNJ-10184584.

Scientific Research Applications

JNJ-10184584 has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory properties and has been investigated for its potential use in the treatment of inflammatory bowel disease, rheumatoid arthritis, and other inflammatory conditions.